Cas no 1361897-18-8 (2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361897-18-8
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912526
• Update Time: 2025-10-29

2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-9(17-10(12,13)14)4-7(2-3-15)8(5-11)16-6/h4H,2,5H2,1H3
• InChI Key： BSANKMRZEQITJQ-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=CC(=C(C)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361897-18-8)

2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361897-18-8, features a pyridine core substituted with a chloromethyl group, a methyl group, a trifluoromethoxy group, and an acetonitrile moiety. These structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The chloromethyl functional group attached to the pyridine ring introduces reactivity that is highly valuable in medicinal chemistry. It serves as a versatile handle for further functionalization, allowing for the construction of more complex molecular architectures. This property is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many drug candidates. The presence of the methyl group at the 6-position and the trifluoromethoxy group at the 5-position adds further complexity and potential for diverse biological activities. The acetonitrile substituent at the 3-position not only influences the electronic properties of the molecule but also provides a site for further chemical modification.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific arrangement of substituents in 2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile makes it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, recent studies have highlighted the importance of pyridine derivatives in modulating enzyme activity associated with metabolic disorders and cancer. The chloromethyl group can be readily transformed into more stable and bioactive units through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores.

The trifluoromethoxy group is another key feature that contributes to the biological relevance of this compound. Fluoro-substituted molecules are frequently found in approved drugs due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. In particular, trifluoromethoxy groups have been shown to enhance binding interactions with biological targets, making them valuable in drug design.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient modifications of this scaffold, allowing chemists to explore new chemical space with greater ease. These methods have been instrumental in generating libraries of novel compounds for high-throughput screening and lead optimization.

In addition to its synthetic versatility, this compound has shown promise in preclinical studies as a building block for drug candidates. Researchers have leveraged its structural features to develop molecules with potential applications in oncology, neurology, and infectious diseases. For example, derivatives of this compound have been investigated for their ability to inhibit specific kinases that play a role in cancer progression. The combination of the chloromethyl, methyl, and trifluoromethoxy groups appears to confer unique properties that make it an effective starting point for such investigations.

The role of computational chemistry and molecular modeling has also been pivotal in understanding the behavior of 2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile and its derivatives. These tools have allowed researchers to predict binding modes, optimize molecular structures, and identify potential lead compounds with high precision. Such computational approaches are increasingly integrated into drug discovery pipelines, complementing traditional experimental methods.

Looking ahead, the continued exploration of pyridine-based compounds like 2-(Chloromethyl)-6-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile holds great promise for advancing therapeutic strategies across multiple disease areas. The ability to modify its core structure while retaining or enhancing biological activity underscores its importance as a pharmacological scaffold. As synthetic chemistry evolves and new technologies emerge, it is likely that this compound will remain a cornerstone in medicinal research.